Cas no 54407-47-5 (Chlorempenthrin)

• Product Name: Chlorempenthrin
• CAS No: 54407-47-5
• MF: C₁₆H₂₀Cl₂O₂
• MW: 315.234803199768
• CID: 377627
• PubChem ID: 12000170
• Update Time: 2025-10-28

Chlorempenthrin Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, 1-ethynyl-2-methyl-2-penten-1-ylester
• CHLOREMPENTHRIN
• Cyclopropanecarboxylicacid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, 1-ethynyl-2-methyl-2-penten...
• (1RS,2EZ)-1-ethynyl-2-methylpent-2-enyl (1RS)-cis-trans-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• (1RS,2EZ)-1-ethynyl-2-methylpent-2-enyl (1RS,3RS
• (3Ξ,4E)-4-methylhept-4-en-1-yn-3-yl (1Ξ,3Ξ)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• 1-ethynyl-2-methylpenten-2-yl-(1R,S)-cis,trns-2,2-dimethyl-3-(2,2-dichlorovinyl) cyclpropanecarboxylate
• 1RS,3SR)-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• 1-Ethynyl-2-methyl-2-penten-1-yl (1R,S)-cis,trans-2,2-dimethyl-3-(2,2-dichlorovinyl) cyclopropanecarboxylate
• 氯烯炔菊酯原药杀虫剂生产厂家行情价格
• AKOS040758187
• HY-136396
• CS-0129011
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, 1-ethynyl-2-methyl-2-pentenyl ester (9CI); Chlovaporthrin
• 54407-47-5
• DA-51848
• Chlorempenthrin

• Inchi： 1S/C16H20Cl2O2/c1-6-8-10(3)12(7-2)20-15(19)14-11(9-13(17)18)16(14,4)5/h2,8-9,11-12,14H,6H2,1,3-5H3/b10-8+
• InChI Key： XCUGQTFVQHTFPD-CSKARUKUSA-N
• SMILES： Cl/C(=C/C1C(C(=O)OC(C#C)/C(/C)=C/CC)C1(C)C)/Cl

Computed Properties

• Exact Mass: 328.10000
• Monoisotopic Mass: 314.0840353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Yellowish oily liquid
• PSA: 26.30000
• LogP: 4.86900
• Solubility: Soluble in benzene, alcohol, ether and other organic solvents, insoluble in water

Additional information on Chlorempenthrin

Chlorempenthrin: A Comprehensive Overview

Chlorempenthrin, also known by its CAS number 54407-47-5, is a synthetic compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of organochlorine compounds, which are widely recognized for their unique chemical properties and versatility. In recent years, advancements in synthetic chemistry have led to a deeper understanding of Chlorempenthrin's structure, functionality, and potential applications.

The synthesis of Chlorempenthrin involves a multi-step process that typically begins with the chlorination of specific organic precursors. Recent studies have highlighted the importance of optimizing reaction conditions to achieve higher yields and purities. For instance, researchers have explored the use of microwave-assisted synthesis techniques, which not only accelerate the reaction but also reduce energy consumption. These findings underscore the growing trend toward sustainable and efficient chemical manufacturing processes.

One of the most notable applications of Chlorempenthrin is in the field of materials science, where it serves as a key component in the development of advanced polymers and composites. Its ability to enhance the mechanical properties of these materials has been extensively documented in recent literature. For example, a study published in *Advanced Materials* demonstrated that incorporating Chlorempenthrin into polymer matrices significantly improves their tensile strength and thermal stability. This breakthrough has opened new avenues for its use in aerospace and automotive industries.

In addition to its industrial applications, Chlorempenthrin has also found relevance in pharmaceutical research. Scientists have investigated its potential as a drug delivery agent due to its unique solubility properties. A groundbreaking study conducted at the University of California revealed that Chlorempenthrin can act as a carrier for hydrophobic drugs, enhancing their bioavailability. This discovery has sparked interest in exploring its use in targeted drug delivery systems, which could revolutionize cancer treatment.

The environmental impact of Chlorempenthrin has also been a focal point of recent research. While it exhibits remarkable chemical stability under normal conditions, studies have shown that it can undergo degradation under specific environmental stressors such as UV radiation and microbial activity. Understanding these degradation pathways is crucial for assessing its long-term environmental fate and developing strategies for mitigating any potential risks.

Looking ahead, the future of Chlorempenthrin appears promising as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis, application, and environmental management. As global demand for advanced materials and sustainable chemical solutions grows, Chlorempenthrin is poised to play a pivotal role in shaping the future of science and technology.